Cas no 3687-18-1 (Tramiprosate)

Tramiprosate Properties

Names and Identifiers

• 3-Amino-1-propanesulfonic acid
• 3 APS
• Homotaurine
• 3-aminopropane-1-sulphonic acid
• 3-Aminopropane-1-sulfonic acid
• Homotaurin
• Tramiprosate
• 3APS
• +Expand

• MDL： MFCD00008225
• InChIKey： SNKZJIOFVMKAOJ-UHFFFAOYSA-N
• Inchi： 1S/C3H9NO3S/c4-2-1-3-8(5,6)7/h1-4H2,(H,5,6,7)
• SMILES： NCCCS(=O)(O)=O
• BRN： 1753803

Computed Properties

• Exact Mass: 139.03000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 139.03
• Heavy Atom Count: 8
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 88.8A^2

Experimental Properties

• LogP: 1.00410
• PSA: 88.77000
• Refractive Index: 1.5130 (estimate)
• Boiling Point: °Cat760mmHg
• Melting Point: 293 °C (dec.) (lit.)
• Flash Point: °C
• Color/Form: White or light blue crystalline powder
• Solubility: Not determined
• Density: 1.202 (estimate)

Tramiprosate Security Information

• Symbol: GHS07
• WGK Germany：1
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/37/38
• Signal Word：Warning

Tramiprosate Customs Data

• HS CODE：2921199090
• Customs Data：

  China Customs Code:

  2921199090

  Overview:

  2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt